N-[4-(4-butyryl-1-piperazinyl)-3-chlorophenyl]-3-fluorobenzamide

• Molecular Formula: C21H23ClFN3O2
• Molecular Weight: 403.9 g/mol
• IUPAC Name: N-[4-(4-butanoylpiperazin-1-yl)-3-chlorophenyl]-3-fluorobenzamide
• InChI: InChI=1S/C21H23ClFN3O2/c1-2-4-20(27)26-11-9-25(10-12-26)19-8-7-17(14-18(19)22)24-21(28)15-5-3-6-16(23)13-15/h3,5-8,13-14H,2,4,9-12H2,1H3,(H,24,28)
• InChI Key: VJPKBGBVVSKTNE-UHFFFAOYSA-N
• SMILES: CCCC(=O)N1CCN(CC1)C2=C(C=C(C=C2)NC(=O)C3=CC(=CC=C3)F)Cl

Description

N-[4-(4-butyryl-1-piperazinyl)-3-chlorophenyl]-3-fluorobenzamide, also known as BCF-3, is a small molecule that has been studied for its potential therapeutic applications in various diseases. BCF-3 is a member of the benzamide family, and its chemical structure is shown below:

Mechanism of Action

The mechanism of action of N-[4-(4-butyryl-1-piperazinyl)-3-chlorophenyl]-3-fluorobenzamide is not fully understood, but it is thought to act through several pathways. In cancer cells, N-[4-(4-butyryl-1-piperazinyl)-3-chlorophenyl]-3-fluorobenzamide has been shown to induce apoptosis, or programmed cell death, by activating the caspase cascade. N-[4-(4-butyryl-1-piperazinyl)-3-chlorophenyl]-3-fluorobenzamide has also been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. Inhibition of HDACs can lead to the upregulation of tumor suppressor genes and the downregulation of oncogenes. In addition, N-[4-(4-butyryl-1-piperazinyl)-3-chlorophenyl]-3-fluorobenzamide has been shown to inhibit the activity of the NF-kappaB pathway, which is involved in the regulation of inflammation and immune responses.
Biochemical and physiological effects:
The biochemical and physiological effects of N-[4-(4-butyryl-1-piperazinyl)-3-chlorophenyl]-3-fluorobenzamide vary depending on the cell type and disease model. In cancer cells, N-[4-(4-butyryl-1-piperazinyl)-3-chlorophenyl]-3-fluorobenzamide has been shown to induce apoptosis and inhibit cell proliferation. In inflammation models, N-[4-(4-butyryl-1-piperazinyl)-3-chlorophenyl]-3-fluorobenzamide has been shown to reduce the production of inflammatory cytokines and chemokines. In Alzheimer's disease models, N-[4-(4-butyryl-1-piperazinyl)-3-chlorophenyl]-3-fluorobenzamide has been shown to inhibit the aggregation of amyloid-beta peptides and reduce neuroinflammation.

Advantages and Limitations for Lab Experiments

One advantage of using N-[4-(4-butyryl-1-piperazinyl)-3-chlorophenyl]-3-fluorobenzamide in lab experiments is its relatively low toxicity compared to other chemotherapeutic agents. N-[4-(4-butyryl-1-piperazinyl)-3-chlorophenyl]-3-fluorobenzamide has been shown to be well-tolerated in animal models, even at high doses. However, one limitation of using N-[4-(4-butyryl-1-piperazinyl)-3-chlorophenyl]-3-fluorobenzamide in lab experiments is its poor solubility in aqueous solutions, which can make it difficult to administer in vivo. In addition, the mechanism of action of N-[4-(4-butyryl-1-piperazinyl)-3-chlorophenyl]-3-fluorobenzamide is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are several future directions for the study of N-[4-(4-butyryl-1-piperazinyl)-3-chlorophenyl]-3-fluorobenzamide. One area of research is the development of more potent and selective analogs of N-[4-(4-butyryl-1-piperazinyl)-3-chlorophenyl]-3-fluorobenzamide for use in cancer and inflammation models. Another area of research is the investigation of the mechanism of action of N-[4-(4-butyryl-1-piperazinyl)-3-chlorophenyl]-3-fluorobenzamide, which could lead to the identification of new targets for drug development. Finally, the potential use of N-[4-(4-butyryl-1-piperazinyl)-3-chlorophenyl]-3-fluorobenzamide in combination with other chemotherapeutic agents or immunotherapies should be explored, as this could lead to improved efficacy in cancer treatment.

Synthesis Methods

The synthesis of N-[4-(4-butyryl-1-piperazinyl)-3-chlorophenyl]-3-fluorobenzamide involves several steps, starting from the reaction of 3-fluoroaniline with 4-(4-butyryl-1-piperazinyl)benzoyl chloride. The resulting intermediate is then reacted with 3-chlorobenzoyl chloride to form the final product, N-[4-(4-butyryl-1-piperazinyl)-3-chlorophenyl]-3-fluorobenzamide. The overall synthesis route is shown below:

Scientific Research Applications

N-[4-(4-butyryl-1-piperazinyl)-3-chlorophenyl]-3-fluorobenzamide has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. In cancer research, N-[4-(4-butyryl-1-piperazinyl)-3-chlorophenyl]-3-fluorobenzamide has been shown to inhibit the growth of several cancer cell lines, including breast, lung, and prostate cancer cells. N-[4-(4-butyryl-1-piperazinyl)-3-chlorophenyl]-3-fluorobenzamide has also been studied for its anti-inflammatory properties, as it has been shown to reduce the production of inflammatory cytokines in vitro and in vivo. In addition, N-[4-(4-butyryl-1-piperazinyl)-3-chlorophenyl]-3-fluorobenzamide has been studied for its potential use in the treatment of neurological disorders, such as Alzheimer's disease, as it has been shown to inhibit the aggregation of amyloid-beta peptides.